Cas no 1024613-61-3 (Amino(4-methoxy-3-methylphenyl)acetic acid)

• Product Name: Amino(4-methoxy-3-methylphenyl)acetic acid
• CAS No: 1024613-61-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 3055878
• PubChem ID: 3933767
• Update Time: 2025-05-22

Amino(4-methoxy-3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Amino(4-methoxy-3-methylphenyl)acetic acid
• 2-Amino-2-(4-methoxy-3-methyl-phenyl)acetic acid
• STK138064
• AKOS001476106
• 2-amino-2-(4-methoxy-3-methylphenyl)acetic acid
• BBL022175
• 1024613-61-3
• VS-07166
• CS-0344465
• G73251
• SCHEMBL3614303
• EN300-1839047

• MDL： MFCD02662436
• Inchi： 1S/C10H13NO3/c1-6-5-7(9(11)10(12)13)3-4-8(6)14-2/h3-5,9H,11H2,1-2H3,(H,12,13)
• InChI Key： MKDABEIUZAXUSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(C(=O)O)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on Amino(4-methoxy-3-methylphenyl)acetic acid

Amino(4-methoxy-3-methylphenyl)acetic Acid (CAS No: 1024613-61-3)

Amino(4-methoxy-3-methylphenyl)acetic acid, with the CAS number 1024613-61-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as Amino(4-methoxy-3-methylphenyl)acetic acid, has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials.

The molecular structure of Amino(4-methoxy-3-methylphenyl)acetic acid consists of a phenyl ring substituted with a methoxy group at the para position and a methyl group at the meta position, along with an amino-acetic acid moiety attached to the phenyl ring. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of Amino(4-methoxy-3-methylphenyl)acetic acid in drug discovery, particularly in the development of new therapeutic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have found that this compound exhibits promising neuroprotective properties, potentially due to its ability to modulate key signaling pathways involved in neuronal health and survival.

In addition to its biomedical applications, Amino(4-methoxy-3-methylphenyl)acetic acid has also been explored for its role in materials science. Its unique chemical structure allows it to serve as a building block for synthesizing advanced polymers and hybrid materials with tailored mechanical and electronic properties. For instance, recent research has demonstrated its utility in creating stimuli-responsive polymers that can adapt to environmental changes, opening new avenues for smart materials.

The synthesis of Amino(4-methoxy-3-methylphenyl)acetic acid involves a multi-step process that typically includes nucleophilic aromatic substitution, acetylation, and amino group introduction. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The development of efficient synthetic routes has been an active area of research, driven by the increasing demand for this compound in both academic and industrial settings.

From an analytical standpoint, Amino(4-methoxy-3-methylphenyl)acetic acid can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into the compound's molecular structure, purity, and stability under different conditions.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on Amino(4-methoxy-3-methylphenyl)acetic acid. These studies have provided valuable information about its electronic properties, reactivity, and potential interactions with biological systems, further enhancing our understanding of its behavior in various chemical environments.

In conclusion, Amino(4-methoxy-3-methylphenyl)acetic acid (CAS No: 1024613-61-3) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in advancing both biomedical research and materials science.